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Compound of Interest

Compound Name: 5,5-Dimethyl-2-hexene

Cat. No.: B3327663

An In-depth Technical Guide to 5,5-Dimethyl-2-
hexene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 5,5-
Dimethyl-2-hexene, a valuable compound in various research and development applications.
The information is presented to support analytical method development, quality control, and
synthesis processes.

Core Molecular Information

5,5-Dimethyl-2-hexene is an acyclic octene.[1] Its structure consists of a six-carbon chain with
a double bond between the second and third carbons and two methyl groups attached to the
fifth carbon. The presence of the double bond results in two stereoisomers: (E)-5,5-Dimethyl-
2-hexene (trans) and (Z)-5,5-Dimethyl-2-hexene (cis).[1][2]

e Molecular Formula: CsHis[2][3][4][5]
e Molecular Weight: 112.21 g/mol [5]

The compound is also known by other names, including cis-5,5-Dimethyl-2-Hexene and
(2)-5,5-Dimethylhex-2-ene for the cis isomer, and trans-5,5-Dimethyl-2-hexene for the trans
isomer.[2][6][7]
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Physicochemical Properties

A summary of the key physicochemical data for 5,5-Dimethyl-2-hexene is presented in the
table below. This information is crucial for designing experimental conditions, purification
protocols, and analytical methods.

Property Value

CAS Number 36382-10-2 (unspecified stereoisomer)[3]

39761-61-0 ((2)-isomer)[2][4]

39782-43-9 ((E)-isomer)[1]

Density 0.727 g/lcm?3[4]

Boiling Point 104.1 °C at 760 mmHg[4]
Flash Point 8.4 °C[4]

Refractive Index 1.4088[4]

Vapor Pressure 36.3 mmHg at 25°C[4]
Melting Point -103.01 °C (estimate)[4]

Experimental Protocols: Synthesis

A common synthetic route to produce alkenes like 5,5-Dimethyl-2-hexene involves elimination
reactions. A plausible laboratory-scale synthesis could be the dehydration of 5,5-Dimethyl-2-
hexanol.

Objective: To synthesize 5,5-Dimethyl-2-hexene via the acid-catalyzed dehydration of 5,5-
Dimethyl-2-hexanol.

Materials:
e 5,5-Dimethyl-2-hexanol

o Concentrated sulfuric acid (H2SOa4) or phosphoric acid (HsPOa)
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Anhydrous sodium sulfate (Naz2S0a)

Saturated sodium bicarbonate solution

Distillation apparatus

Separatory funnel
Procedure:

 In a round-bottom flask, combine 5,5-Dimethyl-2-hexanol with a catalytic amount of
concentrated sulfuric or phosphoric acid.

e Heat the mixture to facilitate the elimination of water. The product, 5,5-Dimethyl-2-hexene,
will distill out as it is formed due to its lower boiling point compared to the starting alcohol.

o Collect the distillate, which will contain the product and some impurities.

o Wash the distillate with a saturated sodium bicarbonate solution in a separatory funnel to
neutralize any remaining acid.

o Separate the organic layer and dry it over anhydrous sodium sulfate.
o Perform a final fractional distillation to purify the 5,5-Dimethyl-2-hexene.

Characterization: The final product should be characterized using spectroscopic methods such
as 'H NMR, 13C NMR, and mass spectrometry to confirm its structure and purity. The NIST
WebBook provides mass spectrometry data for both the (Z) and (E) isomers.[1][2][7]

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the general workflow for the synthesis and subsequent
analysis of 5,5-Dimethyl-2-hexene.
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Caption: Workflow for the synthesis and analysis of 5,5-Dimethyl-2-hexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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